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Introduction
Sepiapterin reductase (SPR) is a critical enzyme in the de novo biosynthesis of

tetrahydrobiopterin (BH4), an essential cofactor for aromatic amino acid hydroxylases and nitric

oxide synthases.[1][2] Consequently, SPR plays a vital role in the production of

neurotransmitters such as dopamine and serotonin, and in the regulation of vascular tone.

Dysregulation of SPR activity has been implicated in various neurological and cardiovascular

disorders, making it a significant target for drug development. This document provides a

detailed protocol for the expression and purification of recombinant human SPR from

Escherichia coli, yielding a highly pure and active enzyme suitable for biochemical and

structural studies.

The protocol outlines the expression of N-terminally His-tagged human SPR in E. coli

BL21(DE3) cells, followed by a two-step purification process involving immobilized metal affinity

chromatography (IMAC) and size-exclusion chromatography (SEC).

Data Presentation
Table 1: Purification of Recombinant Human Sepiapterin
Reductase (SPR)
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Purification
Step

Total
Protein
(mg)

Total
Activity (U)

Specific
Activity
(U/mg)

Yield (%)
Purification
Fold

Clarified

Lysate
250 90 0.36 100 1

Ni-NTA

Affinity
15 75 5.0 83 13.9

Size-

Exclusion
12 68 5.7 76 15.8

Note: The data presented are representative values obtained from a 1-liter E. coli culture.

Actual yields and activities may vary depending on experimental conditions. The specific

activity is comparable to values reported for homologous enzymes.

Signaling Pathway and Experimental Workflow
Tetrahydrobiopterin (BH4) Biosynthesis Pathway
The following diagram illustrates the de novo synthesis pathway of tetrahydrobiopterin (BH4),

highlighting the essential role of Sepiapterin Reductase (SPR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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